![molecular formula C14H10ClFN2O3 B5295680 N-1,3-benzodioxol-5-yl-N'-(4-chloro-2-fluorophenyl)urea](/img/structure/B5295680.png)
N-1,3-benzodioxol-5-yl-N'-(4-chloro-2-fluorophenyl)urea
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-1,3-benzodioxol-5-yl-N'-(4-chloro-2-fluorophenyl)urea, commonly known as BCFU, is a chemical compound that has been extensively studied for its potential applications in scientific research. BCFU belongs to the class of urea derivatives and has been shown to exhibit a wide range of biological activities.
Scientific Research Applications
BCFU has been extensively studied for its potential applications in scientific research. It has been shown to exhibit potent inhibitory activity against several enzymes, including protein kinase C (PKC), cyclin-dependent kinase 2 (CDK2), and glycogen synthase kinase 3β (GSK-3β). BCFU has also been shown to possess anticancer properties by inducing cell cycle arrest and apoptosis in cancer cells.
Mechanism of Action
The mechanism of action of BCFU involves the inhibition of various enzymes, including PKC, CDK2, and GSK-3β. These enzymes play a crucial role in several cellular processes, including cell proliferation, differentiation, and apoptosis. By inhibiting these enzymes, BCFU can induce cell cycle arrest and apoptosis in cancer cells.
Biochemical and Physiological Effects:
BCFU has been shown to exhibit a wide range of biochemical and physiological effects. It has been shown to inhibit the growth of cancer cells, induce cell cycle arrest, and promote apoptosis. BCFU has also been shown to exhibit anti-inflammatory properties by inhibiting the production of pro-inflammatory cytokines. Additionally, BCFU has been shown to exhibit neuroprotective properties by reducing oxidative stress and inflammation in the brain.
Advantages and Limitations for Lab Experiments
One of the main advantages of BCFU is its potent inhibitory activity against various enzymes, making it a valuable tool for studying enzyme function. Additionally, BCFU has been shown to exhibit anticancer properties, making it a potential candidate for the development of new cancer therapies. However, one of the limitations of BCFU is its low solubility in aqueous solutions, which can make it difficult to use in certain experiments.
Future Directions
There are several future directions for the study of BCFU. One potential direction is the development of new cancer therapies based on BCFU. Additionally, further studies are needed to fully understand the mechanism of action of BCFU and its potential applications in other areas, such as neuroprotection and inflammation. Finally, the development of new synthesis methods for BCFU that improve its solubility and yield could also be an area of future research.
Synthesis Methods
The synthesis of BCFU involves the reaction between 4-chloro-2-fluoroaniline and 1,3-benzodioxole-5-carboxylic acid. The reaction is catalyzed by N,N'-dicyclohexylcarbodiimide (DCC) and 4-dimethylaminopyridine (DMAP) in the presence of anhydrous dichloromethane. The resulting product is then purified by column chromatography to obtain BCFU in high yield and purity.
properties
IUPAC Name |
1-(1,3-benzodioxol-5-yl)-3-(4-chloro-2-fluorophenyl)urea |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H10ClFN2O3/c15-8-1-3-11(10(16)5-8)18-14(19)17-9-2-4-12-13(6-9)21-7-20-12/h1-6H,7H2,(H2,17,18,19) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
AIIWHHVRBBOXIW-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1OC2=C(O1)C=C(C=C2)NC(=O)NC3=C(C=C(C=C3)Cl)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H10ClFN2O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
308.69 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
1-(1,3-Benzodioxol-5-yl)-3-(4-chloro-2-fluorophenyl)urea |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.